Cas no 61307-32-2 (Carbamic acid, (3-methyl-2-benzofuranyl)-, phenylmethyl ester)
61307-32-2 structure
Product Name:Carbamic acid, (3-methyl-2-benzofuranyl)-, phenylmethyl ester
CAS No:61307-32-2
MF:C17H15NO3
MW:281.305904626846
CID:484958
PubChem ID:12296974
Update Time:2025-04-19
Carbamic acid, (3-methyl-2-benzofuranyl)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (3-methyl-2-benzofuranyl)-, phenylmethyl ester
- benzyl N-(3-methyl-1-benzofuran-2-yl)carbamate
- DTXSID50485722
- 61307-32-2
- Benzyl (3-methylbenzofuran-2-yl)carbamate
-
- Inchi: 1S/C17H15NO3/c1-12-14-9-5-6-10-15(14)21-16(12)18-17(19)20-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,18,19)
- InChI Key: HYCCZAHZGSJHMK-UHFFFAOYSA-N
- SMILES: O1C(=C(C)C2C=CC=CC1=2)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 281.10525
- Monoisotopic Mass: 281.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 51.47
Carbamic acid, (3-methyl-2-benzofuranyl)-, phenylmethyl ester Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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